Cas no 77481-28-8 ((R)-2-(Methylamino)pentanedioic acid)
77481-28-8 structure
(R)-2-(Methylamino)pentanedioic acid Properties
Names and Identifiers
-
- (R)-2-(Methylamino)pentanedioic acid
- N-Methyl-D-glutamic acid
- D-Glutamic acid, N-methyl-
- N-Me-D-Glu-OH
- N-Me-D-Glu-OH.HCl
- AG-H-10129
- AK135561
- CTK5E4533
- FC0794
- AKOS016846180
- SCHEMBL162037
- EN300-25980895
- AMY13623
- (R)-2-(METHYLAMINO)PENTANEDIOICACID
- A839112
- 77481-28-8
- (2R)-2-(methylamino)pentanedioic acid
- DTXSID90553277
- D-Glutamic acid,N-methyl-
- +Expand
-
- MFCD12026386
- XLBVNMSMFQMKEY-SCSAIBSYSA-N
- 1S/C6H11NO4/c1-7-4(6(10)11)2-3-5(8)9/h4,7H,2-3H2,1H3,(H,8,9)(H,10,11)/t4-/m1/s1
- CN[C@H](CCC(=O)O)C(=O)O
Computed Properties
- 161.06883
- 3
- 5
- 5
- 161.06880783g/mol
- 11
- 157
- 0
- 1
- 0
- 0
- 0
- 1
- -3
- 86.6Ų
Experimental Properties
- -0.08530
- 86.63
- 330.2 °C at 760 mmHg
- 153.5 °C
- 1.278
(R)-2-(Methylamino)pentanedioic acid Price
(R)-2-(Methylamino)pentanedioic acid Related Literature
-
John W. Blunt,Brent R. Copp,Murray H. G. Munro,Peter T. Northcote,Michèle R. Prinsep Nat. Prod. Rep. 2005 22 15
77481-28-8 ((R)-2-(Methylamino)pentanedioic acid) Related Products
- 147-85-3(L-Proline)
- 344-25-2((R)-Pyrrolidine-2-carboxylic acid)
- 535-75-1(2-Piperidinecarboxylic acid)
- 1723-00-8((R)-Piperidine-2-carboxylic acid)
- 3060-46-6((S)-4-Methyl-2-(methylamino)pentanoic acid)
- 4043-87-2(DL-Pipecolinic acid)
- 609-36-9(Pyrrolidine-2-carboxylic acid)
- 3105-95-1((S)-Piperidine-2-carboxylic acid)
- 99571-58-1(6-Methylpiperidine-2-carboxylic acid)
- 72000-65-8(Pyrrolidine-2,5-dicarboxylic acid)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:77481-28-8)(R)-2-(Methylamino)pentanedioic acid
99%
1g
167.0